Cas no 1803890-23-4 (2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid)

• Product Name: 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid
• CAS No: 1803890-23-4
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 4825593
• Update Time: 2025-06-11

2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H7ClN2O3/c10-5-2-1-4(8(13)9(14)15)6-7(5)12-3-11-6/h1-3,8,13H,(H,11,12)(H,14,15)
• InChI Key： NVQMLGTTYNXSCU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)O)C2=C1NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 86.2

Additional information on 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid

Recent Advances in the Study of 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS: 1803890-23-4)

The compound 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid (CAS: 1803890-23-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole core and hydroxyacetic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key breakthroughs in the study of this compound is its role as an inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of target kinases.

Another significant area of investigation has been the compound's potential in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its efficacy against drug-resistant bacterial strains, particularly those expressing beta-lactamase enzymes. The researchers synthesized a series of derivatives and evaluated their antibacterial activity, with 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid showing notable potency against Gram-positive pathogens.

In addition to its therapeutic potential, advancements in the synthetic methodology for this compound have also been reported. A novel, scalable synthesis route was described in Organic Process Research & Development (2023), which improved yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating large-scale production and further preclinical studies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug discovery pipeline.

In conclusion, 2-(4-Chloro-1H-benzo[d]imidazol-7-yl)-2-hydroxyacetic acid represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms and applications, making it a compound of significant interest in the chemical biology and pharmaceutical communities.